Cas no 1248699-86-6 (6-(ETHYLAMINO)IMIDAZO2,1-B1,3THIAZOLE-5-SULFONAMIDE)

• Product Name: 6-(ETHYLAMINO)IMIDAZO2,1-B1,3THIAZOLE-5-SULFONAMIDE
• CAS No: 1248699-86-6
• MF: C₇H₁₀N₄O₂S₂
• MW: 246.309897899628
• MDL: MFCD16688604
• CID: 5243078
• Update Time: 2025-10-22

6-(ETHYLAMINO)IMIDAZO2,1-B1,3THIAZOLE-5-SULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-5-sulfonamide, 6-(ethylamino)-
• 6-(ETHYLAMINO)IMIDAZO2,1-B1,3THIAZOLE-5-SULFONAMIDE

• MDL： MFCD16688604
• Inchi： 1S/C7H10N4O2S2/c1-2-9-5-6(15(8,12)13)11-3-4-14-7(11)10-5/h3-4,9H,2H2,1H3,(H2,8,12,13)
• InChI Key： ACBCTABQKIFBDE-UHFFFAOYSA-N
• SMILES： S1C=CN2C(S(N)(=O)=O)=C(NCC)N=C12

Additional information on 6-(ETHYLAMINO)IMIDAZO2,1-B1,3THIAZOLE-5-SULFONAMIDE

Introduction to 6-(ETHYLAMINO)IMIDAZO[2,1-b][1,3]THIAZOLE-5-SULFONAMIDE (CAS No. 1248699-86-6)

6-(ETHYLAMINO)IMIDAZO[2,1-b][1,3]THIAZOLE-5-SULFONAMIDE, identified by its Chemical Abstracts Service (CAS) number 1248699-86-6, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fused imidazole and thiazole rings, which are well-documented for their diverse biological activities. The structural motif of 6-(ETHYLAMINO)IMIDAZO[2,1-b][1,3]THIAZOLE-5-SULFONAMIDE positions it as a promising candidate for further exploration in drug discovery and development.

The sulfonamide functional group at the 5-position of the imidazo[2,1-b][1,3]thiazole core is particularly noteworthy, as sulfonamides are widely recognized for their pharmacological properties. They serve as key pharmacophores in numerous therapeutic agents, including antibiotics, antivirals, and anti-inflammatory drugs. The presence of an ethylamino substituent at the 6-position introduces additional chemical diversity, which can modulate the biological activity of the molecule. This structural feature allows for fine-tuning of interactions with biological targets, making 6-(ETHYLAMINO)IMIDAZO[2,1-b][1,3]THIAZOLE-5-SULFONAMIDE a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of 6-(ETHYLAMINO)IMIDAZO[2,1-b][1,3]THIAZOLE-5-SULFONAMIDE with biological targets. Studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, preliminary computational studies indicate that it could interact with enzymes involved in metabolic pathways relevant to cancer progression. Additionally, its structural similarity to known bioactive molecules suggests potential applications in the development of novel therapeutic strategies.

The synthesis of 6-(ETHYLAMINO)IMIDAZO[2,1-b][1,3]THIAZOLE-5-SULFONAMIDE involves multi-step organic reactions that require precise control over reaction conditions. The construction of the imidazo[2,1-b][1,3]thiazole core typically involves cyclization reactions between appropriate precursors under inert conditions. The introduction of the sulfonamide group at the 5-position is achieved through nucleophilic substitution reactions or condensation reactions with sulfonating agents. The final step involves the attachment of the ethylamino moiety at the 6-position via nucleophilic aromatic substitution or other suitable coupling reactions.

One of the key challenges in synthesizing this compound lies in achieving high yields and purity while minimizing side reactions. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been explored to enhance reaction efficiency and scalability. These methods not only improve yield but also reduce solvent consumption and reaction times, aligning with green chemistry principles.

In terms of biological evaluation, 6-(ETHYLAMINO)IMIDAZO[2,1-b][1,3]THIAZOLE-5-SULFONAMIDE has been subjected to various in vitro assays to assess its potential pharmacological activity. Initial screening studies have shown promising results in inhibiting certain kinases associated with tumor growth and proliferation. Furthermore, its ability to modulate inflammatory pathways has been observed in cellular models, suggesting potential therapeutic applications in chronic inflammatory diseases.

The sulfonamide moiety is particularly interesting from a pharmacological perspective due to its ability to form hydrogen bonds with biological targets. This property enhances binding affinity and selectivity, making sulfonamides valuable in drug design. In 6-(ETHYLAMINO)IMIDAZO[2,1-b][1,3]THIAZOLE-5-SULFONAMIDE, the sulfonamide group is positioned optimally to interact with key residues on target proteins. This spatial arrangement could contribute to its observed bioactivity and underscores the importance of structural optimization in drug discovery.

Recent research has also highlighted the role of heterocyclic compounds in modulating neurotransmitter systems. The imidazo[2,1-b][1,3]thiazole core is known to exhibit properties that could be relevant to central nervous system (CNS) disorders. Studies suggest that derivatives of this scaffold may interact with receptors involved in pain perception and mood regulation. While further research is needed to fully elucidate these effects,6-(ETHYLAMINO)IMIDAZO[2,1-b][1,3]THIAZOLE-5-SULFONAMIDE represents a promising lead for developing novel therapeutics targeting CNS-related disorders.

The development of novel drug candidates often involves rigorous optimization processes to enhance efficacy while minimizing toxicity. In the case of 6-(ETHYLAMINO)IMIDAZO[2,1-b][1,3]THIAZOLE-5-SULFONAMIDE, structure-activity relationship (SAR) studies are being conducted to identify key structural features responsible for its bioactivity. By systematically modifying various parts of the molecule, researchers aim to identify analogs with improved pharmacokinetic profiles and reduced side effects.

The use of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like 6-(ETHYLAMINO)IMIDAZO[2,1-b][1,3]THIAZOLE-5-SULFONAMIDE from large libraries of chemical entities. These technologies allow for rapid testing of thousands of compounds against various biological targets, enabling researchers to pinpoint promising candidates for further investigation. HTS data combined with computational modeling provides valuable insights into molecular interactions, guiding rational drug design efforts.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Modern pharmaceutical research increasingly relies on interdisciplinary collaboration between chemists, biologists, and computer scientists. This holistic approach ensures that compounds like 6-(ETHYLAMINO)IMIDAZO[2,1-b][1，3]THIAZOLE-5-SULFONAMIDE are not only designed based on empirical data but also validated through advanced computational methods.

In conclusion, 6-(ETHYLAMINO)IMIDAZO[2，1-b][13]THIAZOLE-5-SULFONAMIDE (CAS No. 1248699-86-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities。 Its synthesis presents both challenges and opportunities for innovation，while its potential applications span across multiple therapeutic areas。 As research progresses，this compound will continue to be a valuable tool in the quest for novel treatments for human diseases。